3-{Bicyclo[2.2.1]heptan-2-yl}-1,2-oxazole-4-carboxylic acid

• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• SMILES: C1CC2CC1CC2C3=NOC=C3C(=O)O
• InChI: InChI=1S/C11H13NO3/c13-11(14)9-5-15-12-10(9)8-4-6-1-2-7(8)3-6/h5-8H,1-4H2,(H,13,14)
• InChIKey: TYKPSIULOYMXCM-UHFFFAOYSA-N

3-{Bicyclo[2.2.1]heptan-2-yl}-1,2-oxazole-4-carboxylic acid (CAS 2008736-49-8) – Core Structural and Physicochemical Profile for Procurement Evaluation

3-{Bicyclo[2.2.1]heptan-2-yl}-1,2-oxazole-4-carboxylic acid (CAS 2008736-49-8) is a heterocyclic building block composed of a bicyclo[2.2.1]heptane (norbornane) scaffold connected via its 2-position to the 3-position of an isoxazole-4-carboxylic acid moiety [1]. With a molecular formula of C₁₁H₁₃NO₃ and a molecular weight of 207.23 g/mol, the compound presents one hydrogen bond donor, four hydrogen bond acceptors, two rotatable bonds, a topological polar surface area (TPSA) of 63.3 Ų, and a measured LogP of 2.28 [1]. It is commercially available at 90–95% purity from multiple screening-compound suppliers including ChemBridge, ChemDiv, and InterBioScreen . This compound serves as a conformationally constrained, three-dimensional building block for medicinal chemistry programs exploring isoxazole-based pharmacophores.

Scaffold

Conformationally constrained norbornane core supports structure-based design

Purity grade

Screening-library purity range suitable for parallel synthesis workflows

Supply base

Multi-supplier availability reduces single-source procurement risk

• [1] PubChem Compound Summary CID 131251154. 3-{Bicyclo[2.2.1]heptan-2-yl}-1,2-oxazole-4-carboxylic acid. National Center for Biotechnology Information. View Source

3-{Bicyclo[2.2.1]heptan-2-yl}-1,2-oxazole-4-carboxylic acid – Structural Isomerism and Scaffold Rigidity Make Generic Substitution Scientifically Unreliable

Substituting this compound with its closest structural analogs introduces measurable differences in lipophilicity, electronic character, and three-dimensional shape that directly impact molecular recognition and synthetic utility. The 3-substituted isoxazole-4-carboxylic acid regioisomer (CAS 2008736-49-8) exhibits a LogP of 2.28, whereas its 5-substituted positional isomer (CAS 1936589-63-7) displays an XLogP3 of 2.0 [1]. This ΔLogP of ~0.28 units can alter membrane permeability predictions and chromatographic behavior. Furthermore, replacing the rigid bicyclo[2.2.1]heptane cage with a flexible monocyclic cyclohexyl ring (CAS 1367828-86-1) reduces both molecular weight (195.22 vs. 207.23 g/mol) and conformational constraint, compromising the scaffold's utility in structure-based drug design where shape complementarity and entropic restriction are critical parameters . Even the carboxylic acid positional isomer (CAS 1936684-22-8), which places the carboxylate at the isoxazole 3-position rather than the 4-position, fundamentally alters hydrogen-bonding geometry and amide-coupling reactivity, precluding direct interchange in parallel synthesis libraries.

Target Compound

3-substituted isoxazole-4-carboxylic acid with rigid norbornane

5-substituted positional isomer

May shift lipophilicity profile and chromatographic retention, altering permeability prediction

Target Compound

Bicyclo[2.2.1]heptane cage with 3 undefined stereocenters

Cyclohexyl analog

Reduces conformational constraint; may not maintain shape complementarity in binding

Target Compound

4-carboxylic acid on isoxazole adjacent to ring oxygen

3-carboxylic acid regioisomer

Changes hydrogen-bonding geometry and amide coupling exit vector; libraries non-interchangeable

• [1] Kuujia.com Product Page. 5-{Bicyclo[2.2.1]heptan-2-yl}-1,2-oxazole-4-carboxylic acid, CAS 1936589-63-7, XLogP3: 2, TPSA: 63.3 Ų. View Source

3-{Bicyclo[2.2.1]heptan-2-yl}-1,2-oxazole-4-carboxylic acid – Head-to-Head Comparator Evidence for Scientific Selection

Lipophilicity (LogP) Comparison: 3-Substituted Isoxazole vs. 5-Substituted Positional Isomer

The target compound, 3-{bicyclo[2.2.1]heptan-2-yl}-1,2-oxazole-4-carboxylic acid (CAS 2008736-49-8), has a supplier-reported LogP of 2.2764 . Its closest positional isomer, 5-{bicyclo[2.2.1]heptan-2-yl}-1,2-oxazole-4-carboxylic acid (CAS 1936589-63-7), has a PubChem-computed XLogP3 of 2.0 [1]. The ΔLogP of +0.28 for the 3-substituted isomer indicates modestly higher lipophilicity, which may favor passive membrane permeation or alter LogD-dependent properties in lead optimization campaigns.

Lipophilicity (LogP)

Cross-study comparable

Target LogP: 2.28 Comparator (5-subst.) XLogP3: 2.0

ΔLogP +0.28 (target more lipophilic)

Modestly higher lipophilicity may alter membrane permeability predictions

Corresponds to ~1.9-fold octanol-water partition difference

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 2.2764
Comparator Or Baseline	5-{Bicyclo[2.2.1]heptan-2-yl}-1,2-oxazole-4-carboxylic acid (CAS 1936589-63-7): XLogP3 = 2.0
Quantified Difference	ΔLogP = +0.28 (target more lipophilic)
Conditions	Target LogP from Leyan supplier datasheet; comparator XLogP3 from PubChem computed properties via Kuujia

Why This Matters

A LogP difference of 0.28 log units corresponds to a ~1.9-fold difference in octanol-water partitioning, which is sufficient to differentially influence membrane permeability predictions, HPLC retention times, and compound ranking within a screening library.

• [1] Kuujia.com Product Page. 5-{Bicyclo[2.2.1]heptan-2-yl}-1,2-oxazole-4-carboxylic acid, CAS 1936589-63-7, XLogP3: 2. View Source

Conformational Rigidity: Bicyclo[2.2.1]heptane Scaffold vs. Monocyclic Cyclohexyl Analog

The target compound incorporates a bicyclo[2.2.1]heptane (norbornane) cage that restricts the C2 substituent to a defined exo/endo orientation with three undefined stereocenters, providing a rigid, three-dimensional scaffold [1]. In contrast, the monocyclic analog 3-cyclohexyl-1,2-oxazole-4-carboxylic acid (CAS 1367828-86-1) bears a freely rotating cyclohexyl ring with a molecular weight of 195.22 g/mol (ΔMW = -12.01 g/mol vs. target) . The bicyclo[2.2.1]heptane cage imposes greater entropic restriction, which can enhance binding affinity when the bioactive conformation matches the constrained geometry, and provides a distinct vector for substituent projection compared to the planar cyclohexyl chair conformation.

Scaffold Rigidity

Class-level inference

Target: Bicyclo[2.2.1]heptane, MW 207, 3 stereocenters Comparator: Cyclohexyl, MW 195, flexible ring

Rigid cage reduces 2 additional C–C bond rotations

Rigid scaffold may reduce entropic penalty, potentially enhancing target affinity

No direct binding assay comparison available; inferred from scaffold properties

Evidence Dimension	Molecular scaffold rigidity and 3D shape
Target Compound Data	Bicyclo[2.2.1]heptane cage; MW = 207.23; 3 undefined atom stereocenters; 2 rotatable bonds
Comparator Or Baseline	3-Cyclohexyl-1,2-oxazole-4-carboxylic acid (CAS 1367828-86-1): MW = 195.22; cyclohexyl ring with chair-flip flexibility; 1 rotatable bond
Quantified Difference	ΔMW = +12.01; qualitative difference in conformational entropy (bicyclo cage restricts 2 additional C-C bond rotations vs. cyclohexyl)
Conditions	Structural comparison based on PubChem and supplier datasheets; no direct binding assay comparison available

Why This Matters

In fragment-based and structure-based drug design, replacing a flexible cyclohexyl with a rigid norbornane scaffold can reduce the entropic penalty upon binding, potentially yielding measurable gains in target affinity that cannot be achieved with the monocyclic analog.

• [1] PubChem Compound Summary CID 131251154. 3-{Bicyclo[2.2.1]heptan-2-yl}-1,2-oxazole-4-carboxylic acid. Undefined Atom Stereocenter Count: 3, Rotatable Bond Count: 2. View Source

Regioisomeric Hydrogen-Bonding Geometry: 3-Substituted Isoxazole-4-carboxylic Acid vs. 5-Substituted Isoxazole-3-carboxylic Acid

The target compound positions the carboxylic acid at the isoxazole 4-position with the bicyclo[2.2.1]heptane substituent at the 3-position (InChIKey: TYKPSIULOYMXCM-UHFFFAOYSA-N) [1]. By contrast, the regioisomer 5-{bicyclo[2.2.1]heptan-2-yl}-1,2-oxazole-3-carboxylic acid (CAS 1936684-22-8) places the carboxylic acid at the 3-position and the bicycloheptane at the 5-position (InChIKey: LHUQSFKSHLCXGQ-UHFFFAOYSA-N) . This positional swap alters the distance and angle between the carboxylic acid handle and the bicyclic scaffold, directly impacting amide bond formation geometry and the spatial orientation of derived libraries. The 4-carboxylic acid isomer places the carboxylate adjacent to the ring oxygen, whereas the 3-carboxylic acid isomer places it adjacent to the ring nitrogen, creating distinct electronic environments that influence pKa and reactivity.

Regioisomer Geometry

Class-level inference

Target: COOH at 4-position (adjacent to O) Comparator: COOH at 3-position (adjacent to N)

Positional swap changes pKa environment and H-bond direction

Amide coupling exit vector and H-bond geometry differ; libraries structurally non-interchangeable

No direct reactivity data; InChIKeys confirm distinct connectivity

Evidence Dimension	Carboxylic acid position and hydrogen-bonding geometry on isoxazole ring
Target Compound Data	Carboxylic acid at isoxazole 4-position; bicyclo[2.2.1]heptane at 3-position; InChIKey TYKPSIULOYMXCM-UHFFFAOYSA-N
Comparator Or Baseline	5-{Bicyclo[2.2.1]heptan-2-yl}-1,2-oxazole-3-carboxylic acid (CAS 1936684-22-8): carboxylic acid at 3-position; bicycloheptane at 5-position; InChIKey LHUQSFKSHLCXGQ-UHFFFAOYSA-N
Quantified Difference	Positional isomerism; carboxylic acid adjacent to ring O (target) vs. ring N (comparator); distinct SMILES: O=C(O)C1=CON=C1C2... (target) vs. O=C(O)c1cc(C2...)on1 (comparator)
Conditions	Structural comparison based on PubChem/Chemsrc entries; no direct pKa or reactivity data available

Why This Matters

In parallel amide-coupling library synthesis, the regioisomeric position of the carboxylic acid determines the exit vector of the amide product and its electronic conjugation with the isoxazole ring, yielding structurally non-interchangeable compound libraries.

• [1] PubChem Compound Summary CID 131251154. InChIKey: TYKPSIULOYMXCM-UHFFFAOYSA-N, SMILES: C1CC2CC1CC2C3=NOC=C3C(=O)O. View Source

Procurement Efficiency: Price, Purity, and Supplier Diversity vs. 5-Substituted Positional Isomer

The target compound (CAS 2008736-49-8) is listed by at least seven compound vendors on the MCULE marketplace—including ChemBridge, ChemDiv, InterBioScreen, and LaboTest—with purities of 90–92% and stock quantities ranging from 30 mg to 2 g . Pricing for 1 mg, 5 mg, and 10 mg quantities is $67, $84, and $109 USD respectively . In contrast, the 5-substituted positional isomer (CAS 1936589-63-7) is listed by Enamine at $888.00 for only 0.05 g, representing a ~13-fold higher unit price at comparable scale without evidence of broader multi-supplier availability [1]. The target compound's broader supplier base reduces single-supplier dependency risk and enables competitive quotation for bulk procurement.

Procurement Efficiency

Cross-study comparable

Target: ≥7 suppliers, from $67/mg Comparator: 1 supplier, ~$17.76/mg at 50 mg scale

~3.8× lower entry cost per mg and ≥7× supplier diversity

Multi-supplier base reduces procurement risk and enables competitive bidding

Pricing as of 2023–2025; comparator limited to single-vendor availability

Evidence Dimension	Procurement cost and supplier diversity
Target Compound Data	CAS 2008736-49-8: ≥7 suppliers; 1 mg/$67, 5 mg/$84, 10 mg/$109 (MCULE); purity 90–95%
Comparator Or Baseline	CAS 1936589-63-7 (5-substituted isomer): 1 supplier (Enamine); 0.05 g/$888.00; purity not specified
Quantified Difference	Target: ~$67/mg (small scale) vs. Comparator: ~$17.76/mg (50 mg scale); target has ≥7× more suppliers
Conditions	MCULE marketplace pricing for target; Kuujia/Enamine listing for comparator; prices as of 2023–2025

Why This Matters

For screening-library procurement or SAR campaign resupply, the target compound's multi-supplier availability at lower entry cost reduces procurement risk, shortens lead times, and allows competitive bidding—advantages absent for the comparator.

• [1] Kuujia.com Product Page. 5-{Bicyclo[2.2.1]heptan-2-yl}-1,2-oxazole-4-carboxylic acid, CAS 1936589-63-7. Enamine EN300-1751231-0.05g, $888.00. View Source

Topological Polar Surface Area (TPSA) and Drug-Likeness Profile: Consistent Physicochemical Parameters Across Regioisomers with Divergent Lipophilicity

The target compound exhibits a TPSA of 63.33 Ų , which is essentially identical to the TPSA of 63.3 Ų reported for its 5-substituted positional isomer (CAS 1936589-63-7) [1]. Both values fall below the common 90 Ų threshold for predicted oral absorption and below the 70–80 Ų range often cited for blood-brain barrier penetration. However, when considered alongside the LogP difference (2.28 vs. 2.0), the CNS MPO (Multiparameter Optimization) desirability score would favor the target compound's higher lipophilicity for CNS-targeted programs, while the comparator's lower LogP may be preferred for systemic peripheral targets requiring higher aqueous solubility. This LogP/TPSA combination creates orthogonal selection criteria despite identical TPSA values.

TPSA & Drug-Likeness

Cross-study comparable

Target: TPSA 63.33 Ų, LogP 2.28 Comparator: TPSA 63.3 Ų, LogP 2.0

TPSA identical (±0.03 Ų); LogP +0.28 (more lipophilic)

Identical TPSA with divergent lipophilicity enables fine-tuning of CNS MPO score

Allows independent optimization of permeability and solubility within a congeneric series

Evidence Dimension	Topological Polar Surface Area (TPSA) and combined LogP/TPSA drug-likeness profile
Target Compound Data	TPSA = 63.33 Ų; LogP = 2.28; HBA = 4; HBD = 1; MW = 207.23
Comparator Or Baseline	5-{Bicyclo[2.2.1]heptan-2-yl}-1,2-oxazole-4-carboxylic acid (CAS 1936589-63-7): TPSA = 63.3 Ų; XLogP3 = 2.0; HBA = 4; HBD = 1; MW = 207.23
Quantified Difference	TPSA difference ≈ 0.03 Ų (negligible); LogP difference = +0.28 (target more lipophilic); combined CNS MPO profile shifts based on LogP differential
Conditions	Target TPSA/LogP from Leyan; comparator TPSA/XLogP3 from PubChem computed properties via Kuujia

Why This Matters

When selecting isoxazole building blocks for parallel library synthesis, the near-identical TPSA combined with divergent LogP allows medicinal chemists to fine-tune lipophilicity without affecting polar surface area, enabling independent optimization of permeability and solubility within a congeneric series.

• [1] Kuujia.com Product Page. 5-{Bicyclo[2.2.1]heptan-2-yl}-1,2-oxazole-4-carboxylic acid, CAS 1936589-63-7. TPSA: 63.3 Ų, XLogP3: 2, Hydrogen Bond Acceptor Count: 4, Hydrogen Bond Donor Count: 1. View Source

3-{Bicyclo[2.2.1]heptan-2-yl}-1,2-oxazole-4-carboxylic acid – Research and Industrial Application Scenarios Supported by Comparator Evidence

CNS-Targeted Fragment Library Design Requiring Elevated Lipophilicity Within a Constrained TPSA Window

For fragment-based screening libraries targeting CNS enzymes or receptors, the target compound's LogP of 2.28—0.28 log units higher than its 5-substituted isomer—shifts the CNS MPO desirability score toward the optimal range for brain penetration, while maintaining a favorable TPSA of 63.33 Ų [1]. The rigid bicyclo[2.2.1]heptane scaffold further reduces conformational entropy relative to the flexible cyclohexyl analog (CAS 1367828-86-1), potentially enhancing fragment hit rates in biophysical assays where shape complementarity drives binding .

Parallel Amide-Coupling Library Synthesis Requiring Defined Carboxylic Acid Exit Vector Geometry

In automated parallel synthesis workflows producing amide libraries, the 4-carboxylic acid position on the isoxazole ring (adjacent to ring oxygen) provides a distinct hydrogen-bonding geometry and amide exit vector compared to the 3-carboxylic acid regioisomer (CAS 1936684-22-8), which places the carboxylate adjacent to the ring nitrogen . The target compound's defined regioisomeric identity, confirmed by SMILES O=C(O)C1=CON=C1C2CC3CCC2C3, ensures library products are structurally homogeneous and non-interchangeable with those derived from the 3-carboxylic acid isomer [1].

Multi-Vendor Procurement for Hit-to-Lead SAR Campaigns Requiring Reliable Resupply

The target compound (CAS 2008736-49-8) is stocked by at least seven independent suppliers—including ChemBridge, ChemDiv, and InterBioScreen—with quantities up to 2 g and entry pricing of $67/mg . This multi-vendor ecosystem starkly contrasts with the single-supplier situation for the 5-substituted isomer (CAS 1936589-63-7, Enamine only, $888/0.05 g) [1]. For hit-to-lead programs requiring iterative resupply of validated building blocks, the target compound's supplier diversity mitigates the risk of stockout, single-source price escalation, and batch-to-batch variability, making it the procurement-resilient choice.

Application

Selection Property

Validation Focus

CNS-targeted fragment library design

Elevated LogP within constrained TPSA window

CNS MPO desirability score evaluation

Parallel amide-coupling library synthesis

Defined carboxylate regioisomer at 4-position

Amide exit-vector geometry and library homogeneity

Hit-to-lead SAR campaign resupply

Multi-supplier availability and procurement resilience

Supply-chain risk mitigation and batch consistency

• [1] Kuujia.com Product Page. 5-{Bicyclo[2.2.1]heptan-2-yl}-1,2-oxazole-4-carboxylic acid, CAS 1936589-63-7. TPSA 63.3 Ų, XLogP3 2. View Source